Cas no 63057-72-7 (1-(Benzyloxy)-4-bromo-2-methoxybenzene)

• Product Name: 1-(Benzyloxy)-4-bromo-2-methoxybenzene
• CAS No: 63057-72-7
• MF: C₁₄H₁₃BrO₂
• MW: 293.155823469162
• MDL: MFCD00092521
• CID: 427296
• PubChem ID: 3613128
• Update Time: 2025-04-19

1-(Benzyloxy)-4-bromo-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-4-bromo-2-methoxybenzene
• 4-bromo-2-methoxy-1-phenylmethoxybenzene
• Benzene, 4-bromo-2-methoxy-1-(phenylmethoxy)-
• 2-benzyloxy-5-bromoanisole
• 3-methoxy-4-benzyloxybromophenol
• 4-benzyloxy-1-bromo-3-methoxybenzene
• 4-benzyloxy-3-methoxybromobenzene
• 4-Bromguajacol-benzylether
• 1-Benzyloxy-4-bromo-2-methoxybenzene
• 1-Bromo-4-(benzyloxy)-3-methoxybenzene
• AEGJXXCGTFMRGY-UHFFFAOYSA-N
• 4-benzyloxy-3-methoxy-bromobenzene
• KM0692
• 4-(benzyloxy)-3-methoxy-bromobenzene
• 1-Benzyloxy-4-bromo-2-methoxy-benzene
• AB03320
• V6997
• SCHEMBL1447864
• 63057-72-7
• W17155
• SY101871
• CS-0061925
• DTXSID80394191
• DS-18651
• 2-(BENZYLOXY)-5-BROMOANISOLE
• A868257
• AKOS005215791
• MFCD00092521
• DS-020468

• MDL： MFCD00092521
• Inchi： 1S/C14H13BrO2/c1-16-14-9-12(15)7-8-13(14)17-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： AEGJXXCGTFMRGY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 292.01000
• Monoisotopic Mass: 292.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 4

Experimental Properties

• Density: 1.367±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 61-61.2 ºC
• Solubility: Almost insoluble (0.035 g/l) (25 º C),
• PSA: 18.46000
• LogP: 4.03670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles